4-Cyclopropoxy-2-methoxy-6-nitropyridine

• Molecular Formula: C9H10N2O4
• Molecular Weight: 210.19 g/mol
• IUPAC Name: 4-cyclopropyloxy-2-methoxy-6-nitropyridine
• InChI: InChI=1S/C9H10N2O4/c1-14-9-5-7(15-6-2-3-6)4-8(10-9)11(12)13/h4-6H,2-3H2,1H3
• InChI Key: VMEXHUMOKUBALT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=N1)[N+](=O)[O-])OC2CC2

Description

4-Cyclopropoxy-2-methoxy-6-nitropyridine is a substituted pyridine derivative featuring a methoxy group at position 2, a cyclopropoxy group at position 4, and a nitro group at position 5. The cyclopropoxy substituent introduces significant steric strain due to the three-membered ring, while the nitro group provides strong electron-withdrawing effects.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the reaction of pyridine with N2O5 in an organic solvent to form the N-nitropyridinium ion, which is then reacted with SO2/HSO3– in water to yield 3-nitropyridine

Industrial Production Methods

Industrial production of 4-Cyclopropoxy-2-methoxy-6-nitropyridine may involve continuous flow synthesis techniques to ensure safety and efficiency. For example, the nitration of pyridine can be carried out in a continuous flow reactor to minimize the accumulation of potentially explosive intermediates .

Chemical Reactions Analysis

Types of Reactions

4-Cyclopropoxy-2-methoxy-6-nitropyridine undergoes various types of chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group under appropriate conditions.

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst.

Substitution: The methoxy and cyclopropoxy groups can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Common reducing agents include hydrogen gas (H2) with a palladium catalyst (Pd/C) and sodium borohydride (NaBH4).

Substitution: Common nucleophiles for substitution reactions include amines, alcohols, and thiols.

Major Products Formed

Reduction: Reduction of the nitro group yields 4-Cyclopropoxy-2-methoxy-6-aminopyridine.

Substitution: Substitution reactions can yield a variety of derivatives depending on the nucleophile used.

Scientific Research Applications

4-Cyclopropoxy-2-methoxy-6-nitropyridine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: It can be used in the study of enzyme interactions and as a probe in biochemical assays.

Industry: It is used in the development of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-2-methoxy-6-nitropyridine involves its interaction with specific molecular targets, such as enzymes or receptors. The nitro group can undergo reduction to form reactive intermediates that interact with biological molecules, potentially leading to the inhibition or activation of specific pathways .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares substituent positions, functional groups, and synthesis yields of 4-cyclopropoxy-2-methoxy-6-nitropyridine with analogous pyridine derivatives:

Compound Name	Substituent Positions	Functional Groups	Ring Type	Synthesis Yield (%)	Key References
4-Cyclopropoxy-2-methoxy-6-nitropyridine	2, 4, 6	Methoxy, Cyclopropoxy, Nitro	Pyridine	Not reported
2-Methoxy-4-methyl-5-nitropyridine (7c)	2, 4, 5	Methoxy, Methyl, Nitro	Pyridine	95
2-Methoxy-4-methyl-3-nitropyridine (7d)	2, 3, 4	Methoxy, Methyl, Nitro	Pyridine	80
2-(4-Methoxyphenoxy)-3-nitropyridine	2, 3	Methoxyphenoxy, Nitro	Pyridine	Not reported
4-Chloro-2-methoxy-3-nitropyridine	2, 3, 4	Chloro, Methoxy, Nitro	Pyridine	Not reported

Key Observations:

• Substituent Position Effects: The nitro group at position 6 in the target compound contrasts with its placement at positions 3 or 5 in analogs.
• Functional Group Differences: The cyclopropoxy group introduces steric strain and moderate lipophilicity, distinguishing it from methyl (7c, 7d), methoxyphenoxy (aromatic ether, ), and chloro (stronger electron-withdrawing, ) substituents.
• Synthesis Efficiency : Higher yields for 5-nitro derivatives (e.g., 7c, 95%) versus 3-nitro (7d, 80%) suggest that nitro positioning influences reaction pathways, possibly due to steric or electronic factors during synthesis .

Electronic and Steric Effects

• Cyclopropoxy vs. Larger Heterocycles : The three-membered cyclopropoxy group (target compound) imposes greater steric strain compared to 4–6-membered nitrogen-containing heterocycloalkyloxy groups (e.g., pyrrolidinyloxy, ). This strain may enhance reactivity in ring-opening or nucleophilic substitution reactions.
• Nitro Group Electronic Effects: The nitro group at position 6 creates a pronounced electron-deficient pyridine ring, contrasting with 3-nitro derivatives (e.g., 2-(4-Methoxyphenoxy)-3-nitropyridine, ), where electron withdrawal is localized near substituents at positions 2 and 3.

Physicochemical Properties

• Solubility : The cyclopropoxy group likely increases lipophilicity compared to polar substituents like carboxylic acids (e.g., 2-chloro-6-methoxypyridine-4-carboxylic acid, ), enhancing membrane permeability in biological systems.
• Stability: The strained cyclopropoxy group may reduce thermal stability relative to non-strained ethers (e.g., methoxyphenoxy in ).